Cas no 25319-49-7 (2-Fluorotoluene-α,α,α-d3)

2-Fluorotoluene-α,α,α-d3 is a deuterated aromatic compound where the three hydrogen atoms on the methyl group are replaced by deuterium (D). This isotopic labeling enhances its utility in NMR spectroscopy and mass spectrometry, providing distinct spectral signatures for precise structural analysis. The fluorine substituent introduces unique electronic effects, making it valuable in mechanistic studies and synthetic applications. Its high isotopic purity ensures minimal interference in tracer experiments, while the stable deuterium label improves metabolic stability in pharmaceutical research. This compound is particularly useful in investigating reaction pathways, isotope effects, and as an internal standard in analytical chemistry.

2-Fluorotoluene-α,α,α-d3 structure

Product Name:2-Fluorotoluene-α,α,α-d3

CAS No:25319-49-7

MF:C₇H₇F

MW:110.128885507584

MDL:MFCD03428086

CID:253935

PubChem ID:7241

Update Time:2025-06-09

2-Fluorotoluene-α,α,α-d3 Chemical and Physical Properties

Names and Identifiers

- Toluene-a,a,a-d3, o-fluoro- (8CI)
- 2-FLUOROTOLUENE-ALPHA,ALPHA,ALPHA-D3
- 2-Fluorotoluene-α,α,α-D3
- FT-0655094
- 1-Fluoro-2-methylbenzene
- NSC-8859
- L55XKB3K7H
- SCHEMBL11837
- 1-Methyl-2-fluorobenzene
- FLUOROTOLUENE
- AKOS000119932
- Q27282724
- 2 -fluorotoluene
- BRN 1853362
- NSC8859
- O-FLUOROTOLUENE
- 25319-49-7
- 2-Fluorotoluene, >=99%
- 4-05-00-00799 (Beilstein Handbook Reference)
- F0039
- EN300-19497
- EC 202-428-5
- DTXSID7021811
- 1-methylbutyl 2-methylprop-2-enoate
- 2-Fluorotoluene
- BDBM50008541
- InChI=1/C7H7F/c1-6-4-2-3-5-7(6)8/h2-5H,1H
- 17359-78-3
- O-FLUOROTOLUENE [MI]
- 1-Fluoro-2-methyl-benzene
- CHEMBL352215
- o-Fluorotoluene [UN2388] [Flammable liquid]
- 95-52-3
- F0001-2273
- Benzene, 1-fluoro-2-methyl-
- 2-FLUOROTOLUENE-ALPHA-D1
- UNII-L55XKB3K7H
- J-509532
- NS00002197
- Toluene, o-fluoro-
- ortho-Fluorotoluene
- FT-0657215
- 2-fluoro-toluene
- PS-11960
- Z104474026
- EINECS 202-428-5
- AM87483
- NSC 8859
- 2-Fluorotoluene-α,α,α-d3
- MDL： MFCD03428086
- Inchi： 1S/C7H7F/c1-6-4-2-3-5-7(6)8/h2-5H,1H3
- InChI Key： MMZYCBHLNZVROM-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1C

Computed Properties

Exact Mass: 113.072
Monoisotopic Mass: 113.072
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 70.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 0A^2

2-Fluorotoluene-α,α,α-d3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F202357-2.5mg	2-Fluorotoluene-α,α,α-d3	25319-49-7		2.5mg	$ 64.00	2023-09-07
TRC	F202357-5mg	2-Fluorotoluene-α,α,α-d3	25319-49-7		5mg	$ 81.00	2023-09-07
TRC	F202357-25mg	2-Fluorotoluene-α,α,α-d3	25319-49-7		25mg	$115.00	2023-05-18
AstaTech	D98484-0.1/G	2-FLUOROTOLUENE-ALPHA,ALPHA,ALPHA-D3	25319-49-7	95%	0.1g	$365	2023-09-19
AstaTech	D98484-0.25/G	2-FLUOROTOLUENE-ALPHA,ALPHA,ALPHA-D3	25319-49-7	95%	0.25g	$520	2023-09-19